2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(Z)-1H-indol-3-ylmethylidene]acetohydrazide

• Molecular Formula: C30H30N6OS
• Molecular Weight: 522.7 g/mol
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(Z)-1H-indol-3-ylmethylideneamino]acetamide
• InChI: InChI=1S/C30H30N6OS/c1-20-9-15-24(16-10-20)36-28(21-11-13-23(14-12-21)30(2,3)4)34-35-29(36)38-19-27(37)33-32-18-22-17-31-26-8-6-5-7-25(22)26/h5-18,31H,19H2,1-4H3,(H,33,37)/b32-18-
• InChI Key: WCWMCNOICZSORO-CAQPMQTCSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C\C3=CNC4=CC=CC=C43)C5=CC=C(C=C5)C(C)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CNC4=CC=CC=C43)C5=CC=C(C=C5)C(C)(C)C

Description

The compound with the molecular formula C30H30N6OS is a complex organic molecule that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound consists of 30 carbon atoms, 30 hydrogen atoms, 6 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom. Its intricate arrangement of atoms allows it to participate in a variety of chemical reactions and exhibit diverse properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of C30H30N6OS typically involves multi-step organic synthesis techniques. One common approach is to start with a core structure and introduce functional groups through a series of reactions such as alkylation, acylation, and cyclization. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of C30H30N6OS may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency and cost-effectiveness. The use of automated reactors and precise control systems helps in maintaining consistent quality and scaling up the production to meet commercial demands.

Chemical Reactions Analysis

Types of Reactions

C30H30N6OS can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Halogenation is a common substitution reaction for this compound.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens like chlorine or bromine in the presence of a catalyst such as iron(III) chloride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, C30H30N6OS is used as a building block for synthesizing more complex molecules. Its unique structure allows it to participate in various organic reactions, making it valuable for developing new materials and compounds.

Biology

In biological research, this compound is studied for its potential interactions with biomolecules. It can be used as a probe to investigate enzyme activities or as a ligand in binding studies.

Medicine

In medicine, C30H30N6OS is explored for its potential therapeutic properties. It may act as an inhibitor or activator of specific enzymes or receptors, making it a candidate for drug development.

Industry

In industrial applications, this compound is used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for use in coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of C30H30N6OS involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

C30H30N6O2S: This compound has an additional oxygen atom, which may alter its reactivity and properties.

C30H30N6S: This compound lacks an oxygen atom, which may affect its stability and interactions.

Uniqueness

C30H30N6OS stands out due to its specific arrangement of atoms, which imparts unique chemical and physical properties

This detailed article provides a comprehensive overview of the compound C30H30N6OS, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds